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Compound of Interest

Compound Name: 2-Hexylcyclopentanone

Cat. No.: B084021

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Hexylcyclopentanone, a compound of interest in fragrance, specialty chemical, and
pharmaceutical research.[1] This document outlines its boiling point and density, supported by
detailed experimental protocols for their determination.

Quantitative Data Summary

The physical properties of 2-Hexylcyclopentanone are summarized in the table below for
easy reference and comparison.

Physical Property Value Conditions
Boiling Point 108-110 °C at 10 mmHg[2]
257-258 °C at 760 mmHg (estimated)[3]

240 °C at 760 mmHg[3]

Density 0.89 g/cm?3

Specific Gravity 0.90700 to 0.91400 at 25.00 °CJ3]

Note: Specific gravity is the ratio of the density of a substance to the density of a reference
substance; for liquids, the reference is typically water.
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Experimental Protocols

The following sections detail the methodologies for the experimental determination of the
boiling point and density of a liquid substance like 2-Hexylcyclopentanone.

This method is suitable for small sample volumes and provides an accurate determination of
the boiling point.[4]

Apparatus:

o Test tube (150mm diameter)

e Thermometer

» Small magnetic stirring bar

¢ Hot plate with magnetic stirrer
e Clamps and stand

o Pasteur pipette

Procedure:

Using a Pasteur pipette, introduce approximately 0.5 mL of 2-Hexylcyclopentanone into the
test tube and add a small magnetic stirring bar.[4]

o Clamp the test tube securely in a metal heating block on the hot plate stirrer.[4]
» Position the thermometer so that the bulb is about 1 cm above the surface of the liquid.[4]
e Turn on the stirrer to ensure gentle mixing.[4]

e Begin heating the sample and observe for boiling (bubbling) and the condensation of vapor
on the walls of the test tube (refluxing).[4]

e The thermometer bulb should be at the level of the vapor condensation ring for an accurate
measurement.[4]
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e The stable temperature reading on the thermometer during gentle reflux corresponds to the
boiling point of the liquid.[4]

This protocol outlines the direct measurement of mass and volume to calculate the density of a
liquid.

Apparatus:
e Electronic balance

o Graduated cylinder (e.g., 100-mL) or a more precise volumetric instrument like a pycnometer
(density bottle)

e Thermometer
Procedure:

e Measure and record the mass of a clean, dry graduated cylinder or pycnometer using an
electronic balance.[5]

e Add a known volume of 2-Hexylcyclopentanone to the graduated cylinder or fill the
pycnometer to its calibrated volume. Record the volume accurately, reading from the bottom
of the meniscus at eye level to avoid parallax error.[5][6]

» Weigh the graduated cylinder or pycnometer containing the liquid and record the combined
mass.[5]

o Subtract the mass of the empty container from the combined mass to determine the mass of
the liquid.[5]

o Calculate the density using the formula: Density = Mass / Volume.[6]

o For improved accuracy, repeat the measurement multiple times and calculate the average
density.[5][6] It is also important to record the temperature of the liquid, as density is
temperature-dependent.[7]

Workflow Visualization
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The following diagram illustrates the logical workflow for the experimental determination of the
physical properties of a liquid sample.

Caption: Workflow for determining the boiling point and density of a liquid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b084021?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/34466
https://www.chemicalbook.com/price-india/2-N-HEXYLCYCLOPENTANONE.htm
https://www.chemicalbook.com/price-india/2-N-HEXYLCYCLOPENTANONE.htm
https://www.thegoodscentscompany.com/data/rw1007801.html
https://uomus.edu.iq/img/lectures21/MUCLecture_2022_52055247.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/General_Chemistry_Labs/Online_Chemistry_Lab_Manual/Chem_10_Experiments/02%3A_The_Density_of_Liquids_and_Solids_(Experiment)
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.docbrown.info/ephysics/heat5-4.htm
https://www.chm.uri.edu/wp4/wp-content/uploads/userfileuploads/mdonnelly/2020F_CHM102_E1_Density.pdf
https://www.benchchem.com/product/b084021#physical-properties-of-2-hexylcyclopentanone-boiling-point-density
https://www.benchchem.com/product/b084021#physical-properties-of-2-hexylcyclopentanone-boiling-point-density
https://www.benchchem.com/product/b084021#physical-properties-of-2-hexylcyclopentanone-boiling-point-density
https://www.benchchem.com/product/b084021#physical-properties-of-2-hexylcyclopentanone-boiling-point-density
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084021?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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